Cas no 109887-60-7 (3-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-1-methyl-, methyl ester, (3R,4R)-rel-)

• Product Name: 3-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-1-methyl-, methyl ester, (3R,4R)-rel-
• CAS No: 109887-60-7
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 1189326
• Update Time: 2025-10-29

3-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-1-methyl-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-1-methyl-, methyl ester,(3R,4R)-rel-
• 3-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-1-methyl-, methyl ester, (3R,4R)-rel-

• Inchi： 1S/C14H18FNO2/c1-16-8-7-12(13(9-16)14(17)18-2)10-3-5-11(15)6-4-10/h3-6,12-13H,7-9H2,1-2H3/t12-,13-/m0/s1
• InChI Key： NTYATEQGMUSJQM-STQMWFEESA-N
• SMILES： N1(C)CC[C@@H](C2=CC=C(F)C=C2)[C@@H](C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Piperidinecarboxylic acid, 4-(4-fluorophenyl)-1-methyl-, methyl ester, (3R,4R)-rel-

3-Piperidinecarboxylic Acid, 4-(4-Fluorophenyl)-1-Methyl-, Methyl Ester, (3R,4R)-rel-: A Comprehensive Overview

3-Piperidinecarboxylic acid, also known as 4-(4-fluorophenyl)-1-methyl-piperidine-3-carboxylic acid methyl ester, is a complex organic compound with the CAS number 109887-60-7. This compound belongs to the class of piperidine derivatives and has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields. The compound's structure is characterized by a piperidine ring system with a fluorophenyl substituent and a methyl ester group, which contributes to its versatile reactivity and functionality.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, esterifications, and stereochemical manipulations. The stereochemistry of the compound is particularly important, as it exists in the (3R,4R)-rel configuration. This stereochemical arrangement plays a crucial role in determining the compound's physical properties, such as solubility and stability. Recent studies have highlighted the importance of stereochemistry in drug design, making this compound a valuable model for exploring stereochemical effects in medicinal chemistry.

3-Piperidinecarboxylic acid has been extensively studied for its potential applications in the pharmaceutical industry. Its structure resembles certain bioactive molecules, making it a promising candidate for drug development. For instance, researchers have explored its ability to act as a ligand for various biological targets, including enzymes and receptors. The presence of the fluorophenyl group enhances the compound's lipophilicity, which is a desirable property for drug candidates aiming to cross biological membranes.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The piperidine ring system provides a rigid framework that can be exploited for constructing advanced materials with specific mechanical or electronic properties. Recent advancements in polymer chemistry have utilized derivatives of this compound to develop novel materials with enhanced durability and thermal stability.

The methyl ester group in the molecule adds another layer of functionality. It can be readily converted into other functional groups through simple chemical transformations, enabling further diversification of the compound's applications. For example, hydrolysis of the ester group yields the corresponding carboxylic acid, which can be used as an intermediate in more complex syntheses.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating the persistence of this compound in different environmental conditions. These studies are essential for ensuring sustainable practices in chemical manufacturing and use.

In conclusion, 3-piperidinecarboxylic acid, with its unique structure and diverse functional groups, continues to be a subject of intense scientific interest. Its applications span across pharmaceuticals, materials science, and environmental chemistry, making it a versatile molecule with immense potential for future innovations. As research progresses, new insights into its properties and uses are expected to emerge, further solidifying its importance in modern chemistry.